Cas no 611239-23-7 (Tert-Butyl 1H-pyrazole-4-carboxylate)
611239-23-7 structure
Product Name:Tert-Butyl 1H-pyrazole-4-carboxylate
CAS No:611239-23-7
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD15976389
CID:3160285
PubChem ID:50896566
Update Time:2025-04-21
Tert-Butyl 1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylic acid, 1,1-dimethylethyl ester
- tert-Butyl 1H-pyrazole-4-carboxylate
- tert-butyl pyrazole-4-carboxylate
- 4-Boc-1H-pyrazole
- t-Butyl 1H-pyrazole-4-carboxylate
- SBB073350
- STL414840
- PB16618
- ST45255941
- SCHEMBL16061725
- P11829
- FS-2659
- MFCD15976389
- 611239-23-7
- DTXSID20678947
- AKOS005169256
- SY083369
- Z1171190453
- DB-103244
- EN300-232425
- tert-Butyl1H-pyrazole-4-carboxylate
- CS-0048473
- 830-528-4
- LZA23923
- DTXCID20629696
- Tert-Butyl 1H-pyrazole-4-carboxylate
-
- MDL： MFCD15976389
- Inchi： 1S/C8H12N2O2/c1-8(2,3)12-7(11)6-4-9-10-5-6/h4-5H,1-3H3,(H,9,10)
- InChI Key： UAERPLOMIPPTSK-UHFFFAOYSA-N
- SMILES： O(C(C1C=NNC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 168.089877630g/mol
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55
- XLogP3: 1.1
Tert-Butyl 1H-pyrazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AC610-250mg |
Tert-Butyl 1H-pyrazole-4-carboxylate |
611239-23-7 | 95+% | 250mg |
733CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AC610-1g |
Tert-Butyl 1H-pyrazole-4-carboxylate |
611239-23-7 | 95+% | 1g |
1455.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AC610-100mg |
Tert-Butyl 1H-pyrazole-4-carboxylate |
611239-23-7 | 95+% | 100mg |
321CNY | 2021-05-07 | |
| Chemenu | CM108306-250mg |
1H-Pyrazole-4-carboxylic acid, 1,1-diMethylethyl ester |
611239-23-7 | 95%+ | 250mg |
$68 | 2023-03-06 | |
| Chemenu | CM108306-1g |
1H-Pyrazole-4-carboxylic acid, 1,1-diMethylethyl ester |
611239-23-7 | 95%+ | 1g |
$174 | 2023-03-06 | |
| Chemenu | CM108306-5g |
1H-Pyrazole-4-carboxylic acid, 1,1-diMethylethyl ester |
611239-23-7 | 95%+ | 5g |
$545 | 2023-03-06 | |
| abcr | AB485376-1 g |
t-Butyl 1H-pyrazole-4-carboxylate; . |
611239-23-7 | 1g |
€272.10 | 2022-07-29 | ||
| abcr | AB485376-5 g |
t-Butyl 1H-pyrazole-4-carboxylate; . |
611239-23-7 | 5g |
€731.90 | 2022-07-29 | ||
| abcr | AB485376-10 g |
t-Butyl 1H-pyrazole-4-carboxylate; . |
611239-23-7 | 10g |
€1,215.40 | 2022-07-29 | ||
| Chemenu | CM108306-100mg |
1H-Pyrazole-4-carboxylic acid, 1,1-diMethylethyl ester |
611239-23-7 | 95+% | 100mg |
$80 | 2021-08-06 |
Tert-Butyl 1H-pyrazole-4-carboxylate Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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